Cas no 2137771-72-1 (4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-thiazolyl)-)
4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-thiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-thiazolyl)-
-
- Inchi: 1S/C10H9N3O2S/c1-5-3-11-9(13-8(5)10(14)15)7-4-16-6(2)12-7/h3-4H,1-2H3,(H,14,15)
- InChI Key: XRBBAVYFGDWSAV-UHFFFAOYSA-N
- SMILES: C1(C2=CSC(C)=N2)=NC=C(C)C(C(O)=O)=N1
4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-thiazolyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-686539-0.05g |
5-methyl-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine-4-carboxylic acid |
2137771-72-1 | 95.0% | 0.05g |
$1008.0 | 2025-03-12 | |
| Enamine | EN300-686539-0.1g |
5-methyl-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine-4-carboxylic acid |
2137771-72-1 | 95.0% | 0.1g |
$1056.0 | 2025-03-12 | |
| Enamine | EN300-686539-0.25g |
5-methyl-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine-4-carboxylic acid |
2137771-72-1 | 95.0% | 0.25g |
$1104.0 | 2025-03-12 | |
| Enamine | EN300-686539-0.5g |
5-methyl-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine-4-carboxylic acid |
2137771-72-1 | 95.0% | 0.5g |
$1152.0 | 2025-03-12 | |
| Enamine | EN300-686539-1.0g |
5-methyl-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine-4-carboxylic acid |
2137771-72-1 | 95.0% | 1.0g |
$1200.0 | 2025-03-12 | |
| Enamine | EN300-686539-2.5g |
5-methyl-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine-4-carboxylic acid |
2137771-72-1 | 95.0% | 2.5g |
$2351.0 | 2025-03-12 | |
| Enamine | EN300-686539-5.0g |
5-methyl-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine-4-carboxylic acid |
2137771-72-1 | 95.0% | 5.0g |
$3479.0 | 2025-03-12 | |
| Enamine | EN300-686539-10.0g |
5-methyl-2-(2-methyl-1,3-thiazol-4-yl)pyrimidine-4-carboxylic acid |
2137771-72-1 | 95.0% | 10.0g |
$5159.0 | 2025-03-12 |
4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-thiazolyl)- Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-thiazolyl)-
4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-thiazolyl)- (CAS No. 2137771-72-1): A Comprehensive Overview
4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-thiazolyl)-, identified by its CAS number 2137771-72-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic compound features a pyrimidine core substituted with a carboxylic acid group at the 4-position, a methyl group at the 5-position, and an appended 2-methyl-4-thiazole moiety. The unique structural attributes of this molecule make it a valuable scaffold for the development of novel therapeutic agents, particularly in the context of targeting complex biological pathways.
The< strong>pyrimidine ring is a fundamental structural motif in many biologically active molecules, including nucleic acid bases and various pharmaceuticals. Its presence in 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-thiazolyl)- lends itself to interactions with biological targets such as enzymes and receptors. The< strong>carboxylic acid group at the 4-position not only influences the compound's solubility but also provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.
The< strong>methyl group at the 5-position of the pyrimidine ring is another key feature that can modulate the compound's biological activity. Methyl groups are often incorporated into drug molecules to improve metabolic stability, alter binding affinity, or enhance solubility. In the context of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-thiazolyl)-, this methyl group may play a crucial role in determining its interaction with biological targets.
The< strong>2-methyl-4-thiazole moiety appended to the pyrimidine ring adds another layer of complexity to the molecule. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methyl group at the 2-position of the thiazole ring further fine-tunes the pharmacological profile of the compound. This structural feature may contribute to enhanced binding affinity or altered selectivity when interacting with biological targets.
Recent research has highlighted the potential of< strong>4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-thiazolyl)- as a lead compound for drug discovery. Studies have demonstrated its efficacy in inhibiting various enzymes and receptors implicated in diseases such as cancer and inflammation. For instance, preliminary in vitro studies have shown that this compound exhibits inhibitory activity against protein kinase C (PKC), an enzyme family involved in cell signaling pathways that are often dysregulated in cancer cells.
In addition to its enzymatic activity, 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-thiazolyl)- has shown promise in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. By targeting key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), this compound may offer therapeutic benefits in managing inflammatory conditions.
The< strong>molecular design of< strong>4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-thiazolyl)- also makes it an attractive candidate for further derivatization. Chemists can exploit the reactive sites on the pyrimidine ring, carboxylic acid group, and thiazole moiety to generate libraries of analogs with tailored pharmacological properties. Techniques such as combinatorial chemistry and high-throughput screening (HTS) can be employed to rapidly identify derivatives with improved potency and selectivity.
Synthetic approaches to< strong>4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-thiazolyl)- have been optimized to ensure high yield and purity. The synthesis typically involves multi-step reactions starting from commercially available precursors such as malononitrile and thioamides. Key steps include cyclization reactions to form the pyrimidine and thiazole rings, followed by functional group transformations to introduce the carboxylic acid and methyl groups.
The< strong-pharmacokinetic profile of< strong-pharmacokinetic profile
The future directions< strong-future directions-future directions-future directions-future directions-future directions-future directions-future directions-future directions-future directions >of research on< strong-strong-strong-strong-strong-strong-strong-strong-strong-strong-strong-strong >will likely focus on optimizing its pharmacological properties through structure-based drug design and computational modeling techniques. By leveraging advances in computational chemistry and molecular simulation, researchers can predict how modifications to the molecular structure will affect binding affinity and selectivity.
In conclusion,< strong-strong-strong >is a versatile scaffold with significant potential for therapeutic applications.< strong >The unique combination of structural features makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating cancer, >inflammation-related diseases, >and other conditions where targeted molecular intervention is needed. >< strong >Promising preliminary data support its continued development as a lead compound, >
2137771-72-1 (4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methyl-4-thiazolyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)